2-(4-Carboxy-1-piperidylmethyl)propenenitrile

• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 1-(2-cyanoprop-2-enyl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C10H14N2O2/c1-8(6-11)7-12-4-2-9(3-5-12)10(13)14/h9H,1-5,7H2,(H,13,14)
• InChI Key: QTDDQMUNSRFTHJ-UHFFFAOYSA-N
• Canonical SMILES: C=C(CN1CCC(CC1)C(=O)O)C#N

Description

2-(4-Carboxy-1-piperidylmethyl)propenenitrile is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cyanoacetic acid (12.8 g. 0.15 mole) was dissolved in 25 ml. of dioxane. Next, isonipecotic acid (19.4 g., 0.15 mole) was added. Then, 37% aqueous formaldehyde (25 g., 0.3 mole) was dripped in and the temperature maintained at a maximum of 35° C. After mixing overnight sodium chloride was added to saturation and methylene chloride used to extract the mixture. The organic phase was washed with water, dried over anhydrous sodium sulfate and after filtration, concentrated. Most of the product appeared in the aqueous phase. This was extracted twice with 500 ml. of methylene chloride in a continuous extractor. The residue obtained after solvent removal weighed 14.2 g., m.p. 109°-111° C. of analytical purity.